Cas no 1369021-55-5 (2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane)

• Product Name: 2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane
• CAS No: 1369021-55-5
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 6350007
• PubChem ID: 82475412
• Update Time: 2025-05-25

2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane
• 1369021-55-5
• EN300-1964182

• Inchi： 1S/C10H10Cl2O2/c1-10(5-14-10)7-3-6(11)4-8(12)9(7)13-2/h3-4H,5H2,1-2H3
• InChI Key： ZPZBPCXRTXPQBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C1(C)CO1)Cl

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane

2-(3,5-Dichloro-2-methoxyphenyl)-2-methyloxirane

The compound 1369021-55-5, also known as 2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers with significant chemical reactivity due to their strained ring structure. The molecule features a substituted phenyl group attached to the oxirane ring, specifically at the 3,5-dichloro-2-methoxy substitution pattern, which imparts unique electronic and steric properties to the compound.

Oxiranes, or epoxides, are widely studied in organic chemistry due to their ability to undergo various nucleophilic opening reactions. The presence of electron-withdrawing groups like chlorine atoms and methoxy groups on the phenyl ring in 1369021-55-5 significantly influences the reactivity of the oxirane ring. Recent studies have shown that such substituents can modulate the electronic environment of the epoxide, making it more susceptible to nucleophilic attack under specific conditions. This makes 1369021-55-5 a valuable substrate for exploring epoxide reactivity and its applications in synthesis.

The synthesis of 1369021-55-5 typically involves multi-step processes, including the preparation of the substituted phenol derivative followed by etherification and subsequent oxidation to form the epoxide ring. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for advanced chemical studies and industrial applications.

One of the most promising areas of application for 1369021-55-5 is in drug discovery and development. The compound's unique structure allows it to serve as a building block for constructing complex molecular architectures with potential bioactive properties. Recent advancements in medicinal chemistry have highlighted its utility in designing molecules with anti-inflammatory, antiviral, and anticancer activities. For instance, studies published in 2023 demonstrate that derivatives of 1369021-55-5 exhibit selective inhibition against certain kinases involved in cancer cell proliferation.

In addition to its role in drug discovery, 1369021-55-5 has found applications in materials science. Its ability to undergo controlled ring-opening polymerization has led to its use in synthesizing novel polymers with tailored mechanical and thermal properties. These polymers are being explored for use in advanced composites, coatings, and biomedical devices.

From an environmental perspective, understanding the degradation pathways of 1369021-55-5 is crucial for assessing its potential impact on ecosystems. Recent research has focused on enzymatic degradation mechanisms, particularly those involving epoxide hydrolases. These studies aim to develop biocatalytic methods for breaking down such compounds into innocuous byproducts, thereby reducing environmental hazards associated with their use.

In conclusion, 1369021-55-5, or 2-(3,5-dichloro-2-methoxyphenyl)-2-methyloxirane, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity make it a valuable tool across diverse fields, from drug discovery to materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.